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Compound of Interest

Compound Name: SDZ285428

Cat. No.: B1677053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and executing preclinical

efficacy studies of the CYP51 inhibitor, SDZ285428, against Trypanosoma cruzi and

Trypanosoma brucei, the causative agents of Chagas disease and African trypanosomiasis,

respectively.

Introduction to SDZ285428 and its Mechanism of
Action
SDZ285428 is an inhibitor of the enzyme sterol 14α-demethylase (CYP51). This enzyme is a

critical component of the sterol biosynthesis pathway in trypanosomes, responsible for the

production of essential sterols for their cell membranes. By inhibiting CYP51, SDZ285428
disrupts membrane integrity and function, leading to parasite death. This mechanism provides

a therapeutic window, as the trypanosomal CYP51 enzyme is distinct from its human

counterpart.

Signaling Pathway: Sterol Biosynthesis in Trypanosoma cruzi

The following diagram illustrates the sterol biosynthesis pathway in T. cruzi, highlighting the role

of CYP51, the target of SDZ285428.
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Sterol Biosynthesis Pathway in Trypanosoma cruzi
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In Vitro Viability Assay Workflow

Start Prepare serial dilutions
of SDZ285428

Seed parasites
in 96-well plate

Add drug dilutions,
positive & negative controls

Incubate for
48-72 hours Add Alamar Blue Incubate for

4-24 hours
Measure fluorescence

or absorbance Calculate IC50 End

In Vivo Acute Chagas Disease Model Workflow

Infect mice with
T. cruzi

Administer SDZ285428,
vehicle, or positive control

Monitor parasitemia
(blood smears/qPCR)

Monitor survival and
clinical signs

Analyze parasitemia
and survival data

Endpoint:
Tissue collection for

histopathology/qPCR
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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